Cas no 1909348-19-1 (1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride)

• Product Name: 1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride
• CAS No: 1909348-19-1
• MF: C₆H₁₁Cl₂N₃O
• MW: 212.077039003372
• MDL: MFCD29047491
• CID: 4629514
• PubChem ID: 121552977
• Update Time: 2025-06-11

1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (6-methoxypyridazin-3-yl)methanamine dihydrochloride
• (6-methoxypyridazin-3-yl)methanamine;dihydrochloride
• Z2255082069
• 1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride

• MDL： MFCD29047491
• Inchi： 1S/C6H9N3O.2ClH/c1-10-6-3-2-5(4-7)8-9-6;;/h2-3H,4,7H2,1H3;2*1H
• InChI Key： UDQAMJGSPPGYJJ-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=C(CN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 99
• Topological Polar Surface Area: 61

Additional information on 1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride

Comprehensive Overview of 1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride (CAS No. 1909348-19-1)

1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride (CAS No. 1909348-19-1) is a specialized organic compound gaining attention in pharmaceutical and biochemical research. Its unique structure, featuring a methoxypyridazine core and a dihydrochloride salt form, makes it a valuable intermediate for drug development. Researchers are particularly interested in its potential applications in targeted therapies, given the rising demand for precision medicine and small-molecule inhibitors.

The compound's 6-methoxypyridazine moiety is a key structural element often explored in kinase inhibition studies. With the growing focus on AI-driven drug discovery and computational chemistry, this compound has been flagged in databases for its pharmacophore compatibility. Its dihydrochloride form enhances solubility, addressing a common challenge in bioavailability optimization—a hot topic in formulation science forums.

Recent patent analyses reveal that derivatives of 1-(6-methoxypyridazin-3-yl)methanamine are being investigated for their role in modulating protein-protein interactions (PPIs). This aligns with industry trends toward tackling "undruggable" targets, a frequently searched term in drug development circles. The compound’s CAS No. 1909348-19-1 is increasingly cited in structure-activity relationship (SAR) studies, reflecting its utility in lead optimization.

From a synthetic chemistry perspective, the preparation of 1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride involves multi-step protocols, including nucleophilic substitution and salt formation. These methods are frequently discussed in green chemistry webinars, as researchers seek sustainable alternatives to traditional organic synthesis. The compound’s purity (>98% by HPLC) meets stringent requirements for high-throughput screening (HTS)—a critical step in modern pharmaceutical R&D pipelines.

Analytical characterization of this compound typically employs LC-MS and NMR spectroscopy, techniques central to quality control workflows. Its stability under various pH conditions has been a subject of preformulation studies, another trending topic in pharmacokinetics research. Notably, the dihydrochloride counterion improves its shelf-life, a practical advantage for industrial-scale applications.

In regulatory contexts, CAS No. 1909348-19-1 is cataloged in major chemical inventories without restrictive classifications, facilitating its global use in non-clinical research. However, users should consult regional guidelines for laboratory safety compliance—a recurring theme in research chemical forums. The compound’s MSDS data emphasizes standard handling protocols for amine derivatives, aligning with best practices in occupational health.

Market intelligence indicates rising procurement of 1-(6-methoxypyridazin-3-yl)methanamine dihydrochloride by contract research organizations (CROs), driven by outsourcing trends in drug discovery services. Its price benchmarks are often queried in chemical sourcing platforms, reflecting its niche but growing demand. Suppliers frequently highlight its availability in milligram-to-kilogram quantities to support diverse scale-up needs.

Future directions for this compound may include exploration in proteolysis-targeting chimeras (PROTACs)—a breakthrough technology dominating medicinal chemistry literature. Its methoxypyridazine scaffold shows promise for E3 ligase recruitment, a mechanism under intense investigation. Such applications position CAS No. 1909348-19-1 as a compound to watch in next-generation therapeutic modalities.